Cas no 2172171-65-0 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid)

2-{1-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid is a specialized Fmoc-protected amino acid derivative featuring a cyclobutyl core with a propargyl amide side chain. This compound is particularly valuable in peptide synthesis and bioconjugation applications due to its dual functional groups—the Fmoc-protected amine for solid-phase peptide synthesis (SPPS) and the alkyne moiety for click chemistry modifications. Its rigid cyclobutyl structure enhances conformational control in peptide design, while the propargyl group enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for labeling or crosslinking. The carboxylic acid terminus further facilitates coupling to resins or other biomolecules, making it a versatile intermediate for advanced peptide and bioconjugate research.
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid structure
2172171-65-0 structure
Product Name:2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid
CAS No:2172171-65-0
MF:C25H24N2O5
MW:432.468466758728
CID:6254740
PubChem ID:165510384
Update Time:2025-05-25

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid
    • EN300-1531841
    • 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
    • 2-[N-(prop-2-yn-1-yl)-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido]acetic acid
    • 2172171-65-0
    • 2-[N-(prop-2-yn-1-yl)-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido]acetic acid
    • EN300-1545638
    • EN300-1532067
    • 2171149-65-6
    • 2171138-88-6
    • Inchi: 1S/C25H24N2O5/c1-2-11-27(14-23(28)29)24(30)16-12-17(13-16)26-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h1,3-10,16-17,22H,11-15H2,(H,26,31)(H,28,29)
    • InChI Key: AXGIOUFPLFBJDW-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(N(CC#C)CC(=O)O)=O)C1)=O

Computed Properties

  • Exact Mass: 432.16852187g/mol
  • Monoisotopic Mass: 432.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 95.9Ų

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid Pricemore >>

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Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid

Research Briefing on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid (CAS: 2172171-65-0)

In recent years, the compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid (CAS: 2172171-65-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclobutyl ring and a propargyl group, has shown promising potential in various applications, particularly in drug discovery and peptide synthesis. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable building block for the development of novel therapeutics.

Recent studies have focused on the synthesis and optimization of this compound to improve its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that significantly reduces the number of steps required to produce 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid, thereby enhancing its scalability for industrial applications. The study also highlighted the compound's stability under various conditions, which is critical for its use in long-term storage and transportation.

Another key area of research involves the application of this compound in click chemistry, particularly in the modification of biomolecules. The propargyl group in the molecule allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the conjugation of peptides, proteins, and other biomolecules with high specificity. This property has been exploited in the development of targeted drug delivery systems, as reported in a 2022 study published in Bioconjugate Chemistry. The researchers demonstrated that the compound could be used to create stable linkages between drug molecules and targeting ligands, improving the efficacy and reducing the off-target effects of therapeutic agents.

Furthermore, the cyclobutyl ring in the molecule has been investigated for its role in enhancing the metabolic stability of peptide-based drugs. A 2023 study in ACS Chemical Biology explored the incorporation of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid into peptide sequences, revealing that the rigid structure of the cyclobutyl ring could reduce enzymatic degradation, thereby prolonging the half-life of the peptides in vivo. This finding has significant implications for the development of peptide therapeutics, particularly in the treatment of chronic diseases.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(prop-2-yn-1-yl)formamido}acetic acid (CAS: 2172171-65-0) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and functional groups enable a wide range of applications, from peptide synthesis to targeted drug delivery. Ongoing research continues to uncover new possibilities for this compound, underscoring its potential to drive innovation in drug discovery and development. Future studies are expected to further explore its mechanistic insights and expand its therapeutic applications.

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